Cas no 1803946-17-9 (3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1803946-17-9
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4832212
• Update Time: 2025-05-26

3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7ClF3NO2/c1-4-5(3-9)2-6(14)7(13-4)15-8(10,11)12/h2,14H,3H2,1H3
• InChI Key： ARMDKEXAJNORDY-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(N=C1C)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine (CAS: 1803946-17-9)

3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine (CAS: 1803946-17-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, has shown promising potential in various applications, including drug development and agrochemical synthesis. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of considerable scientific interest.

The synthesis of 3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine has been optimized in recent years to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic methods to achieve high efficiency. The compound's structural features, particularly the presence of the trifluoromethoxy group, contribute to its stability and reactivity, which are critical for its applications in medicinal chemistry. These advancements in synthesis have paved the way for further exploration of its pharmacological properties.

In terms of biological activity, recent studies have investigated the compound's potential as a building block for novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that derivatives of 3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine exhibit antimicrobial and anti-inflammatory properties, highlighting its versatility in drug discovery. Further research is underway to elucidate its mechanism of action and optimize its efficacy.

The application of 3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine extends beyond pharmaceuticals. In agrochemical research, this compound has been explored as a precursor for the development of new pesticides and herbicides. Its structural motifs are believed to enhance the bioavailability and environmental stability of agrochemical products, addressing some of the challenges faced in modern agriculture. These interdisciplinary applications underscore the compound's broad utility and the importance of continued research in this area.

Despite the progress made, challenges remain in the large-scale production and commercialization of 3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate laboratory findings into practical solutions. Future research directions may include the development of greener synthesis methods and the exploration of new derivatives with enhanced properties.

In conclusion, 3-(Chloromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine (CAS: 1803946-17-9) represents a valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a focal point for ongoing studies. As research continues to uncover its potential, this compound is poised to play a significant role in the development of new therapeutic and agrochemical agents. The integration of advanced synthetic techniques and interdisciplinary approaches will be key to unlocking its full potential.